Cas no 1803798-12-0 (1-Bromo-1-(4-bromo-2-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-bromo-2-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1803798-12-0
• MF: C₁₀H₇Br₂F₃O
• MW: 359.965192079544
• CID: 4973849
• Update Time: 2025-05-24

1-Bromo-1-(4-bromo-2-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-bromo-2-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H7Br2F3O/c1-5(16)9(12)7-3-2-6(11)4-8(7)10(13,14)15/h2-4,9H,1H3
• InChI Key： ZCSFMCMKWWWIFQ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=CC=1C(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(4-bromo-2-(trifluoromethyl)phenyl)propan-2-one

Introduction to 1-Bromo-1-(4-bromo-2-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1803798-12-0)

1-Bromo-1-(4-bromo-2-(trifluoromethyl)phenyl)propan-2-one, a compound with the CAS number 1803798-12-0, is a highly specialized molecule that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a bromine atom, a trifluoromethyl group, and a ketone functional group, which collectively contribute to its diverse chemical and biological properties.

The synthesis of 1-Bromo-1-(4-bromo-2-(trifluoromethyl)phenyl)propan-2-one typically involves multi-step reactions, often starting from readily available starting materials such as 4-bromo-2-trifluoromethylbenzaldehyde and bromoacetone. The reaction conditions and catalysts used can significantly influence the yield and purity of the final product. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic routes, making this compound more accessible for both academic research and industrial applications.

In the realm of medicinal chemistry, 1-Bromo-1-(4-bromo-2-(trifluoromethyl)phenyl)propan-2-one has shown promising potential as an intermediate in the development of novel pharmaceuticals. Its bromine and trifluoromethyl groups are particularly noteworthy, as they can be used to modulate the pharmacological properties of target molecules. For instance, the trifluoromethyl group is known for its ability to enhance metabolic stability and improve drug-like properties, while the bromine atoms can serve as versatile handles for further functionalization.

Recent studies have explored the use of 1-Bromo-1-(4-bromo-2-(trifluoromethyl)phenyl)propan-2-one in the development of anticancer agents. The compound's ability to undergo selective functionalization has been leveraged to create derivatives with enhanced cytotoxic activity against various cancer cell lines. Additionally, its structural features make it an attractive candidate for the design of targeted therapies, where specific interactions with cellular targets can be optimized.

Beyond its applications in drug discovery, 1-Bromo-1-(4-bromo-2-(trifluoromethyl)phenyl)propan-2-one has also found utility in materials science. The presence of bromine and trifluoromethyl groups can influence the physical properties of polymers and other materials, making it a valuable building block for the development of advanced materials with tailored properties. For example, these groups can enhance thermal stability, mechanical strength, and chemical resistance, which are crucial for applications in electronics and coatings.

The environmental impact of compounds like 1-Bromo-1-(4-bromo-2-(trifluoromethyl)phenyl)propan-2-one is an important consideration in their development and use. Researchers are increasingly focusing on green chemistry principles to minimize the environmental footprint of synthetic processes. This includes the use of sustainable starting materials, catalytic systems that reduce waste generation, and processes that are energy-efficient.

In conclusion, 1-Bromo-1-(4-bromo-2-(trifluoromethyl)propan-2-one (CAS No. 1803798-12-0) is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an important molecule for both fundamental research and practical applications. As research continues to advance, it is likely that new uses and optimizations will further expand its utility in various scientific fields.